Cas no 499206-35-8 (5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-)

5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- structure
499206-35-8 structure
Product Name:5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
CAS No:499206-35-8
MF:C12H16N2O
MW:204.268242835999
CID:1539988
PubChem ID:23247039
Update Time:2025-04-21

5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro-
    • 2-tert-Butyl-7,8-dihydroquinazoline-5(6H)-one
    • starbld0038778
    • 2-(tert-Butyl)-7,8-dihydro-5(6H)-quinazolinone
    • 2-tert-butyl-5,6,7,8-tetrahydroquinazolin-5-one
    • AKOS011284110
    • 2-tert-butyl-7,8-dihydro-6H-quinazolin-5-one
    • SCHEMBL10220388
    • 2-(tert-Butyl)-7,8-dihydroquinazolin-5(6H)-one
    • 499206-35-8
    • Inchi: 1S/C12H16N2O/c1-12(2,3)11-13-7-8-9(14-11)5-4-6-10(8)15/h7H,4-6H2,1-3H3
    • InChI Key: QAHBPIINCJQJQX-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=C(C(C)(C)C)N=C2CCC1

Computed Properties

  • Exact Mass: 204.12638
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85

5(6H)-Quinazolinone, 2-(1,1-dimethylethyl)-7,8-dihydro- Related Literature

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